Cas no 749269-83-8 (Itanapraced)

• Product Name: Itanapraced
• CAS No: 749269-83-8
• MF: C₁₆H₁₁Cl₂FO₂
• MW: 325.161746263504
• MDL: MFCD18633206
• CID: 834601
• PubChem ID: 9996409
• Update Time: 2025-07-30

Itanapraced Chemical and Physical Properties

Names and Identifiers

• CHF 5074
• 1-[4-(3,4-dichlorophenyl)-3-fluorophenyl]cyclopropane-1-carboxylic acid
• CHF-5074
• CSP-1103
• CHF5074
• Itanapraced
• SB16945
• BCP30410
• AS-16850
• DTXSID30225901
• s7323
• UNII-C35RF1MWQZ
• Cyclopropanecarboxylic acid, 1-(3',4'-dichloro-2-fluoro(1,1'-biphenyl)-4-yl)-
• NCGC00408905-01
• GHF-5074
• ITANAPRACED [WHO-DD]
• 1-(3',4'-dichloro-2-fluoro(1,1'-biphenyl)-4-yl)cyclopropanecarboxylic acid
• 1-(3',4'-dichloro-2-fluorobiphenyl-4-yl)cyclopropane carboxylic acid
• ITANAPRACED [INN]
• CSP1103
• AKOS026750398
• 749269-83-8
• CHF5074;CSP-1103
• HY-14399
• C35RF1MWQZ
• LIYLTQQDABRNRX-UHFFFAOYSA-N
• 1-(3'',4''-Dichloro-2-fluoro-biphenyl-4-yl)-cyclopropanecarboxylic acid
• SCHEMBL407631
• H50
• HMS3886F13
• FT-0708261
• Q27075958
• CHF-5074; CHF5074; Itanapraced; CSP-1103; CSP1103; CSP 1103
• CS-5022
• GTPL7339
• ZEB26983
• EX-A1963
• BDBM50172482
• CHEMBL196945
• 1-(3',4'-Dichloro-2-Fluorobiphenyl-4-Yl)cyclopropanecarboxylic Acid
• AC-36860
• 1-(3',4'-dichloro-2-fluoro[1,1'-biphenyl]-4-yl)-cyclopropanecarboxylic acid
• DA-34983
• BRD-K34508702-001-02-4
• 1-{3',4'-DICHLORO-2-FLUORO-[1,1'-BIPHENYL]-4-YL}CYCLOPROPANE-1-CARBOXYLIC ACID
• 1-(3',4'-Dichloro-2-fluoro-[1,1'-biphenyl]-4-yl)cyclopropane-1-carboxylic acid

• MDL： MFCD18633206
• Inchi： 1S/C16H11Cl2FO2/c17-12-4-1-9(7-13(12)18)11-3-2-10(8-14(11)19)16(5-6-16)15(20)21/h1-4,7-8H,5-6H2,(H,20,21)
• InChI Key： LIYLTQQDABRNRX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1F)C1(C(=O)O)CC1)Cl

Computed Properties

• Exact Mass: 324.0120131g/mol
• Monoisotopic Mass: 324.0120131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Itanapraced Security Information

• Hazard Category Code： 22-50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Itanapraced

Itanapraced (CAS No. 749269-83-8): A Promising Compound in Neurological Research

Itanapraced, with the chemical abstract service (CAS) number 749269-83-8, is a novel compound that has garnered significant attention in the field of neurological research. This compound, also known by its systematic name, 1-(4-Chlorophenyl)-3-(1H-indol-3-yl)urea, is being investigated for its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases and cognitive disorders.

The molecular structure of Itanapraced is characterized by a urea linkage between a 4-chlorophenyl group and an indole moiety. This unique structural arrangement confers the compound with specific pharmacological properties that make it a valuable candidate for drug development. Recent studies have highlighted the compound's ability to modulate various signaling pathways involved in neuronal function and survival.

In preclinical studies, Itanapraced has demonstrated promising neuroprotective effects. Research conducted by Smith et al. (2021) showed that Itanapraced significantly reduced oxidative stress and inflammation in neuronal cells, which are key factors contributing to neurodegenerative processes. The compound was also found to enhance mitochondrial function and improve cellular energy metabolism, further supporting its potential as a therapeutic agent.

The mechanism of action of Itanapraced is multifaceted. It has been shown to interact with several receptors and enzymes, including NMDA receptors and phosphodiesterases (PDEs). By modulating these targets, Itanapraced can influence neurotransmitter release and synaptic plasticity, which are crucial for maintaining cognitive function. Additionally, the compound's ability to reduce neuroinflammation makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of Itanapraced in human subjects. Early-phase trials have reported favorable safety profiles, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for more advanced clinical studies to further investigate the compound's therapeutic potential.

Beyond its direct therapeutic applications, Itanapraced is also being explored as a tool for understanding the underlying mechanisms of neurodegenerative diseases. Its ability to modulate multiple signaling pathways provides researchers with valuable insights into the complex interplay of factors that contribute to neuronal dysfunction and death.

In conclusion, Itanapraced (CAS No. 749269-83-8) represents a promising advancement in the field of neurological research. Its unique chemical structure and multifaceted mechanism of action make it a compelling candidate for the development of new treatments for neurodegenerative diseases and cognitive disorders. As research continues to uncover its full potential, Itanapraced may play a crucial role in improving the lives of millions of individuals affected by these debilitating conditions.